Cas no 2361897-15-4 (N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361897-15-4
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5801880
• PubChem ID: 145904071
• Update Time: 2025-07-20

N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• Z3672056630
• EN300-26573899
• 2361897-15-4
• N-(dicyclopropylmethyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C17H26N2O2/c1-3-15(20)19-10-8-14(9-11-19)17(21)18(2)16(12-4-5-12)13-6-7-13/h3,12-14,16H,1,4-11H2,2H3
• InChI Key： JXJBFMUMNWRXTN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(C)C(C1CC1)C1CC1

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.6Ų

Additional information on N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361897-15-4)

N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide, with the CAS number 2361897-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is characterized by its unique combination of functional groups, including a piperidine ring, an acrylate moiety, and two dicyclopropylmethyl groups. These structural features contribute to its distinct chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The Dicyclopropylmethyl substituents in this compound are particularly noteworthy, as they have been shown to enhance binding affinity and selectivity in certain biological targets. This makes the compound a valuable scaffold for designing new drugs with improved efficacy and reduced side effects.

One of the most exciting areas of research involving N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is its potential application in oncology. Preclinical studies have demonstrated that this compound can interact with specific enzymes and receptors involved in tumor growth and progression. The acrylate group, in particular, has been identified as a key moiety that facilitates these interactions, leading to inhibitory effects on key signaling pathways such as MAPK and PI3K/Akt.

The synthesis of N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various strategies, including multi-step organic synthesis and catalytic methods, to optimize the production process. These efforts have resulted in more efficient and scalable synthesis routes, which are essential for both academic research and industrial applications.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of cytokines, chemokines, and enzymes, many of which can be targeted by small molecule inhibitors. The unique structure of N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide allows it to interact with key inflammatory mediators, potentially leading to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. These findings are encouraging for the development of new drug candidates based on this scaffold.

In conclusion, N-(Dicyclopropylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361897-15-4) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it holds great potential for improving human health through innovative drug development.